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Compound of Interest

Compound Name: m-Bromofluorobenzene-d4

Cat. No.: B15289720

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment.
This guide provides essential, immediate safety and logistical information for the proper
disposal of m-Bromofluorobenzene-d4, a halogenated aromatic compound. Adherence to
these procedures is critical for minimizing environmental impact and maintaining regulatory
compliance.

Immediate Safety and Handling Precautions

m-Bromofluorobenzene-d4, like its non-deuterated counterpart, should be handled with care.
Based on the safety data sheet for m-Bromofluorobenzene, the compound is classified as a
flammable liquid and vapor, and it can cause skin and serious eye irritation.[1] It may also
cause respiratory irritation.[2] Therefore, appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.
All' handling of this compound should be performed in a well-ventilated area, preferably within a
chemical fume hood.

In case of a spill, immediately remove all sources of ignition.[1][2] Absorb the spill with an inert
material such as sand, silica gel, or a universal binder, and collect it into a suitable, closed
container for disposal.[1] Ensure the use of spark-proof tools and explosion-proof equipment
during cleanup.[1]

Quantitative Data Summary
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While specific quantitative disposal limits for m-Bromofluorobenzene-d4 are not readily
available, the following table summarizes the key physical and hazard properties of the closely
related compound, m-Bromofluorobenzene, which dictates its handling and disposal
requirements.

Property Value Citation
Physical State Liquid [3]
Appearance Colorless [3]
Flash Point 53°C/127.4°F [3]
- , 150 - 153 °C /302 - 307.4 °F
Boiling Point/Range [3]
@ 760 mmHg

o Flammable liquid and vapor,
Hazard Classifications ) ) ] [1][2]
Skin Irritant, Eye Irritant

Disposal Protocol

The proper disposal of m-Bromofluorobenzene-d4 is critical and must be conducted in
accordance with local, state, and federal regulations. As a halogenated organic compound, it
requires special handling and cannot be disposed of down the drain.[4][5] The primary
recommended disposal method is incineration by a licensed hazardous waste disposal facility.

[4][6]
Step-by-Step Disposal Procedure:

e Segregation: Collect all waste containing m-Bromofluorobenzene-d4 in a dedicated,
properly labeled hazardous waste container. This container must be specifically designated
for "Halogenated Organic Waste."[4][7] Do not mix with non-halogenated organic waste.[7]

» Container Requirements: The waste container must be in good condition, compatible with
the chemical, and have a tightly sealing cap to prevent leaks and vapor release.[7]

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "m-Bromofluorobenzene-d4," and any other components mixed in the
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waste stream.[7] The label should also include the approximate volume or mass of the
waste.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
sources of ignition and incompatible materials such as strong oxidizing agents.[1][2] The
storage area should be a designated satellite accumulation area for hazardous waste.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office to schedule a pickup for the halogenated hazardous waste. Do not attempt to transport
the waste off-site yourself.

e Documentation: Maintain accurate records of the amount of m-Bromofluorobenzene-d4
disposed of, as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of m-
Bromofluorobenzene-d4.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.fishersci.com/store/msds?partNumber=AC107001000&productDescription=3-BROMOFLUOROBENZENE+99+100ML&vendorId=VN00032119&countryCode=US&language=en
https://kscl.co.in/wp-content/uploads/2022/01/4-Bromofluorobenzene-MSDS.pdf
https://www.benchchem.com/product/b15289720?utm_src=pdf-body
https://www.benchchem.com/product/b15289720?utm_src=pdf-body
https://www.benchchem.com/product/b15289720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: m-Bromofluorobenzene-d4
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Do NOT dispose down the drain.
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End: Proper Disposal
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Caption: Disposal workflow for m-Bromofluorobenzene-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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